Cas no 2090848-74-9 (1-(chloromethyl)-5-ethyl-3-(trifluoromethyl)-1H-pyrazole)

• Product Name: 1-(chloromethyl)-5-ethyl-3-(trifluoromethyl)-1H-pyrazole
• CAS No: 2090848-74-9
• MF: C₇H₈ClF₃N₂
• MW: 212.600030899048
• CID: 5721875
• PubChem ID: 121211706
• Update Time: 2023-10-26

1-(chloromethyl)-5-ethyl-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 2090848-74-9
• 1-(chloromethyl)-5-ethyl-3-(trifluoromethyl)pyrazole
• AKOS026721849
• 1-(chloromethyl)-5-ethyl-3-(trifluoromethyl)-1H-pyrazole
• starbld0015875
• F2198-2104
• 1H-Pyrazole, 1-(chloromethyl)-5-ethyl-3-(trifluoromethyl)-

• Inchi： 1S/C7H8ClF3N2/c1-2-5-3-6(7(9,10)11)12-13(5)4-8/h3H,2,4H2,1H3
• InChI Key： LQEQHXDKTQTKOP-UHFFFAOYSA-N
• SMILES： ClCN1C(=CC(C(F)(F)F)=N1)CC

Computed Properties

• Exact Mass: 212.0328104g/mol
• Monoisotopic Mass: 212.0328104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 209.2±40.0 °C(Predicted)
• pka: -1.14±0.10(Predicted)